Cas no 5594-90-1 (Decafluorotriphenylphosphine oxide)

• Product Name: Decafluorotriphenylphosphine oxide
• CAS No: 5594-90-1
• MF: C₁₈H₅F₁₀OP
• MW: 458.189500570297
• CID: 2163547
• PubChem ID: 15607593
• Update Time: 2025-05-20

Decafluorotriphenylphosphine oxide Chemical and Physical Properties

Names and Identifiers

• Decafluorotriphenylphosphine oxide
• Bis-(pentafluorphenyl)-phenylphosphinoxid
• Decafluorotriphenylphosphineoxide Solution
• Bis(perfluorophenyl)(phenyl)phosphineoxide
• 5594-90-1
• Bis(perfluorophenyl)(phenyl)phosphine oxide
• 1,2,3,4,5-pentafluoro-6-[(2,3,4,5,6-pentafluorophenyl)-phenylphosphoryl]benzene

• Inchi： 1S/C18H5F10OP/c19-7-9(21)13(25)17(14(26)10(7)22)30(29,6-4-2-1-3-5-6)18-15(27)11(23)8(20)12(24)16(18)28/h1-5H
• InChI Key： MMDKBGZCHVGKCO-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C(=C(C(=C(C=1F)F)F)F)F)(C1C(=C(C(=C(C=1F)F)F)F)F)=O

Computed Properties

• Exact Mass: 457.99200
• Monoisotopic Mass: 457.99183340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 26.88000
• LogP: 4.71700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on Decafluorotriphenylphosphine oxide

Decafluorotriphenylphosphine Oxide: A Comprehensive Overview

Decafluorotriphenylphosphine oxide (CAS No. 5594-90-1) is a highly fluorinated organophosphorus compound that has garnered significant attention in the fields of organic synthesis, catalysis, and materials science. This compound, with its unique structure and properties, has emerged as a valuable reagent in modern chemical research. The molecule consists of a central phosphorus atom bonded to three phenyl groups and six fluorine atoms, making it a derivative of triphenylphosphine oxide with extensive fluorination. This distinctive composition imparts Decafluorotriphenylphosphine oxide with exceptional stability, reactivity, and electronic properties, rendering it suitable for a wide range of applications.

Recent studies have highlighted the role of Decafluorotriphenylphosphine oxide in the development of advanced materials and catalytic systems. For instance, researchers have explored its potential as a stabilizing agent in the synthesis of metal nanoparticles, where its strong electron-withdrawing fluorine groups help prevent aggregation and enhance dispersion. This property is particularly valuable in the creation of catalysts for industrial processes such as hydrogenation and oxidation reactions. Moreover, the compound's ability to act as a Lewis base has been leveraged in asymmetric catalysis, enabling the selective formation of chiral centers in organic molecules.

The synthesis of Decafluorotriphenylphosphine oxide typically involves the fluorination of triphenylphosphine using elemental fluorine or other fluorinating agents under controlled conditions. This process requires precise control to ensure the complete substitution of hydrogens on the phosphorus atom with fluorine atoms, yielding the fully fluorinated product. The resulting compound is characterized by its high thermal stability and resistance to hydrolysis, making it suitable for use under harsh chemical conditions.

In terms of applications, Decafluorotriphenylphosphine oxide has found utility in various areas of organic chemistry. It serves as an effective ligand in transition metal-catalyzed reactions, facilitating the formation of complex intermediates that are otherwise challenging to synthesize. Additionally, its use as a precursor for other organophosphorus compounds has been documented, further expanding its versatility in chemical synthesis.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of Decafluorotriphenylphosphine oxide. Quantum mechanical calculations have revealed that the compound's electronic configuration favors certain types of bonding interactions, which are critical for its catalytic performance. These findings have paved the way for the design of new catalyst systems tailored for specific industrial applications.

Furthermore, Decafluorotriphenylphosphine oxide has been investigated for its potential in pharmaceutical chemistry. Its ability to stabilize reactive intermediates makes it a promising candidate for use in drug discovery processes. Researchers have explored its role in facilitating key transformations required for the synthesis of bioactive molecules, highlighting its importance in medicinal chemistry.

In conclusion, Decafluorotriphenylphosphine oxide (CAS No. 5594-90-1) stands as a testament to the ingenuity of modern chemical research. Its unique properties and diverse applications continue to make it an indispensable tool in various branches of chemistry. As research progresses, new avenues for its utilization are likely to emerge, further solidifying its position as a key compound in contemporary chemical science.